Cas no 7005-72-3 (4-Chlorodiphenyl ether)

4-Chlorodiphenyl ether structure

Product Name:4-Chlorodiphenyl ether

CAS No:7005-72-3

Molecular Formula:C₁₂H₉OCl

Molecular Weight:204.65226

MDL:MFCD00055431

CID:47166

PubChem ID:23436

4-Chlorodiphenyl ether Properties

Names and Identifiers

- 1-Chloro-4-phenoxybenzene
- 4-chlorodiphenyl ether
- 4-Chlorophenyl phenyl ether
- 4-Chloropheyl-phenylether
- CHLORODIPHENYLETHER4-
- 1-chloro-4-phenoxy-benzen
- 4-chlorophenoxybenzene
- 4-monochlorodiphenyloxide
- chlorodiphenylether
- Ether, p-chlorophenyl phenyl
- monochlorodiphenyloxide
- p-Chlorodiphenyl oxide
- 4-Chlorophenylphenylether Solution
- UNII-HAA2AN1TJD
- 1-chloro-4-phenoxy-benzene
- DTXSID2052447
- Z1269120752
- 7005-72-3
- EINECS 230-281-7
- P-PHENOXYCHLOROBENZENE
- Q27261762
- HSDB 6176
- Monochloro diphenyl ether
- PCDE 3
- InChI=1/C12H9ClO/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9
- AI3-01021
- AI3-32895
- Benzene, chlorophenoxy-
- FT-0602620
- NSC61839
- CAS-7005-72-3
- NCGC00357246-01
- Chlorodiphenyl ether
- PS-8132
- Benzene, 1-chloro-4-phenoxy-
- 4-chlorodiphenylether
- HAA2AN1TJD
- NS00036999
- 4-CHLOROPHENYL PHENYL-D5 ETHER
- 4-Monochlorodiphenyl oxide
- Tox21_304039
- MONOCHLOROPHENYL ETHER
- CS-M1172
- W-104571
- AKOS015906217
- 5AY689Y3GH
- 4-Chlorophenyl-phenyl ether 10 microg/mL in Methanol
- EN300-220714
- P-CHLOROPHENYL PHENYL ETHER
- 4-Chlorodiphenyl ether, 99%
- Monochlorodiphenyl oxide
- UNII-5AY689Y3GH
- NSC 61839
- NSC-61839
- Monochloro diphenyl oxide
- 55398-86-2
- MFCD00055431
- SCHEMBL196125
- DTXCID4031019
- Phenyl ether mono-chloro
- ETHER, MONOCHLOROPHENYL
- P-CHLORODIPHENYL ETHER
- Benzene, 1chloro4phenoxy
- 4Chlorophenyl phenyl ether
- 4Monochlorodiphenyl oxide
- P-CHLOROPHENOXYBENZENE
- 4-CHLOROPHENYLPHENYLETHER
- Ether, pchlorophenyl phenyl
- 4-CDE
- DB-055372
- 4Chlorodiphenyl ether
- 1Chloro4phenoxybenzene
- pChlorodiphenyl oxide
- +Expand
- MDL： MFCD00055431
- InChIKey： PGPNJCAMHOJTEF-UHFFFAOYSA-N
- Inchi： 1S/C12H9ClO/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9H
- SMILES： C1=CC=C(C=C1)OC2=CC=C(C=C2)Cl

Computed Properties

Exact Mass: 204.03400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 204.034193
Heavy Atom Count: 14
Complexity: 158
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 9.2

Experimental Properties

LogP: 4.13230
PSA: 9.23000
Refractive Index: n20/D 1.587(lit.)
Water Partition Coefficient: 3.3 mg/L (25 ºC)
Boiling Point: 161-162 °C/19 mmHg(lit.)
Melting Point: -8 ºC
Flash Point: Fahrenheit: >235.4 ° f
Celsius: >113 ° c
Color/Form: Not available
Solubility: Not available
Density: 1.193 g/mL at 25 °C(lit.)

4-Chlorodiphenyl ether Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003LNX-5g	1-Chloro-4-phenoxybenzene	7005-72-3	95%	5g		2024-04-21
A2B Chem LLC	AB67245-5g	4-Chlorodiphenyl ether	7005-72-3	95%	5g	$24.00	2024-04-19
Aaron	AR003LW9-5g	1-Chloro-4-phenoxybenzene	7005-72-3	98%	5g	$17.00
abcr	AB146136-5 g	4-Chlorodiphenyl ether	7005-72-3		5g	€66.70	2023-05-09
Alichem	A019086778-500g	1-Chloro-4-phenoxybenzene	7005-72-3	98%	500g	$601.56	2023-09-01
Apollo Scientific	OR9266-5g	4-Chlorodiphenyl ether	7005-72-3		5g	£10.00	2024-05-25
Chemenu	CM374037-10g	1-Chloro-4-phenoxybenzene	7005-72-3	95%+	10g	$71
Crysdot LLC	CD12041550-500g	1-Chloro-4-phenoxybenzene	7005-72-3	98%	500g	$552	2024-07-24
Enamine	EN300-220714-1.0g	1-chloro-4-phenoxybenzene	7005-72-3	95%	1.0g	$19.0	2023-07-07
Fluorochem	002531-1g	4-Chlorodiphenyl ether	7005-72-3	99%	1g	￡10.00	2022-03-01

4-Chlorodiphenyl ether Related Literature

1. Ion mobility spectrometry: a review. Part 1. Structural analysis by mobility measurement

Colin S. Creaser,John R. Griffiths,Claire J. Bramwell,Sadaf Noreen,Carol A. Hill,C. L. Paul Thomas Analyst 2004 129 984
2. Disappearance kinetics of 56 toxic semi-volatile organic compounds under common storage conditions

Ochan Otim,Jesus Rocha Environ. Sci.: Processes Impacts 2020 22 833
3. Emerging investigator series: dual role of organic matter in the anaerobic degradation of triclosan

Lin Wang,Shengnan Xu,Bo Pan,Yu Yang Environ. Sci.: Processes Impacts 2017 19 499
4. Recyclable heterogeneous copper oxide on alumina catalyzed coupling of phenols and alcohols with aryl halides under ligand-free conditions

Kokkirala Swapna,Sabbavarapu Narayana Murthy,Mocharla Tarani Jyothi,Yadavalli Venkata Durga Nageswar Org. Biomol. Chem. 2011 9 5978
5. Base promoted highly efficient copper fluorapatite catalyzed coupling of phenols with arylboronic acids under mild and ligand-free conditions

Shafeek A. R. Mulla,Suleman M. Inamdar,Mohsinkhan Y. Pathan,Santosh S. Chavan RSC Adv. 2012 2 12818
6. Barberry fruit extract assisted in situ green synthesis of Cu nanoparticles supported on a reduced graphene oxide–Fe3O4 nanocomposite as a magnetically separable and reusable catalyst for the O-arylation of phenols with aryl halides under ligand-free conditions

Mahmoud Nasrollahzadeh,Mehdi Maham,Akbar Rostami-Vartooni,Mojtaba Bagherzadeh,S. Mohammad Sajadi RSC Adv. 2015 5 64769
7. 968. Aromatic reactivity: Part XVIII. Acid cleavage of trimethylsilyl derivatives of diphenyl ether, diphenyl sulphide, furan, thiophen, benzothiophen, dibenzofuran, dibenzothiophen, and 9-ethyl-carbazole

C. Eaborn,J. A. Sperry J. Chem. Soc. 1961 4921

7005-72-3 (4-Chlorodiphenyl ether) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:7005-72-3)4-Chlorodiphenyl ether

Purity:99%/99%

Quantity:25g/100g

Price($):154.0/541.0